Cas no 116526-34-2 (Cyclopentanone,3-(4-methoxyphenyl)-)

Cyclopentanone,3-(4-methoxyphenyl)- structure
116526-34-2 structure
Product Name:Cyclopentanone,3-(4-methoxyphenyl)-
CAS No:116526-34-2
Molecular Formula:C12H14O2
Molecular Weight:190.23836
CID:131252
PubChem ID:14090910

Cyclopentanone,3-(4-methoxyphenyl)- Properties

Names and Identifiers

    • Cyclopentanone,3-(4-methoxyphenyl)-
    • 3-(4-methoxyphenyl)cyclopentan-1-one
    • 3-(4-methoxyphenyl)cyclopentanone
    • AB26340
    • ACMC-1BPG1
    • AG-D-37997
    • AGN-PC-000DD2
    • CTK4A9833
    • SureCN2044509
    • DTXSID60555743
    • BXVGGHJBRCDSGU-UHFFFAOYSA-N
    • AKOS006294363
    • 3-(4-methoxyphenyl)-cyclopentan-1-one
    • MFCD06659800
    • SCHEMBL2044509
    • 3-(4-methoxyphenyl)-1-cyclopentanone
    • CS-0210390
    • FT-0739342
    • AS-36323
    • 116526-34-2
    • 3-(4-methoxyphenyl) cyclopentanone
    • Cyclopentanone, 3-(4-methoxyphenyl)-
    • 3-(4-METHOXYPHENYL)CYCLOPENTAN-1-ONE
    • DA-15126
    • 3-(4-METHOXYPHENYL)CYCLOPENTANONE
    • InChIKey: BXVGGHJBRCDSGU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H14O2/c1-14-12-6-3-9(4-7-12)10-2-5-11(13)8-10/h3-4,6-7,10H,2,5,8H2,1H3
    • SMILES: COC1=CC=C(C=C1)C2CCC(=O)C2

Computed Properties

  • Exact Mass: 190.09900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 190.099379685g/mol
  • Heavy Atom Count: 14
  • Complexity: 204
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • LogP: 2.53180
  • PSA: 26.30000

Cyclopentanone,3-(4-methoxyphenyl)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000D5B-250mg
Cyclopentanone, 3-(4-methoxyphenyl)-
116526-34-2 95%
250mg
$250.00 2025-02-18
A2B Chem LLC
AA16239-250mg
3-(4-Methoxyphenyl)cyclopentanone
116526-34-2 95%
250mg
$239.00
abcr
AB461038-250mg
3-(4-Methoxyphenyl)cyclopentanone; .
116526-34-2
250mg
€386.40
Alichem
A019133712-1g
3-(4-Methoxyphenyl)cyclopentanone
116526-34-2 95%
1g
$646.99 2023-09-04
Ambeed
A824890-100mg
3-(4-Methoxyphenyl)cyclopentanone
116526-34-2 97%
100mg
$196.0
Crysdot LLC
CD12176969-1g
3-(4-Methoxyphenyl)cyclopentanone
116526-34-2 97%
1g
$529 2024-07-23
eNovation Chemicals LLC
Y1002136-5g
3-(4-Methoxyphenyl)cyclopentanone
116526-34-2 95%
5g
$2340 2022-09-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13243-5g
3-(4-methoxyphenyl)cyclopentanone
116526-34-2 95%
5g
$1450 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X199340A-1g
Cyclopentanone,3-(4-methoxyphenyl)-
116526-34-2 0.97
1g
¥6805.8

Cyclopentanone,3-(4-methoxyphenyl)- Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:116526-34-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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